Cas no 4020-99-9 (Methyl Diphenylphosphinite)

Methyl Diphenylphosphinite structure
Methyl Diphenylphosphinite structure
Product Name:Methyl Diphenylphosphinite
CAS No:4020-99-9
MF:C13H13OP
MW:216.215484380722
MDL:MFCD00048025
CID:44669
PubChem ID:87568979
Update Time:2025-04-18

Methyl Diphenylphosphinite Chemical and Physical Properties

Names and Identifiers

    • Methyl diphenylphosphinite
    • Diphenylmethoxyphosphine
    • methoxydiphenylphosphine
    • Diphenylphosphinous acid methyl ester
    • methoxy(diphenyl)phosphane
    • NSC 171167
    • Phosphinous acid, diphenyl-, methyl ester
    • OAADXJFIBNEPLY-UHFFFAOYSA-N
    • PubChem6470
    • methoxydiphenylphosphane
    • Methyl diphenylphosphinite, 97%
    • NSC171167
    • OR10813
    • AK158260
    • AX8014687
    • ST50406559
    • ST24
    • DTXSID80193202
    • SCHEMBL187947
    • CS-0085666
    • FT-0625275
    • 4020-99-9
    • EINECS 223-683-9
    • AMY19756
    • MFCD00048025
    • SY048353
    • AKOS015905171
    • NSC-171167
    • A824980
    • NS00049258
    • methyldiphenyl phosphinite
    • F10242
    • D2557
    • DB-049549
    • Methyl Diphenylphosphinite
    • MDL： MFCD00048025
    • Inchi： 1S/C13H13OP/c1-14-15(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key： OAADXJFIBNEPLY-UHFFFAOYSA-N
    • SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)OC
    • BRN： 1640480

Computed Properties

  • Exact Mass: 216.07000
  • Monoisotopic Mass: 216.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Colorless light yellow transparent liquid
  • Density: 1.078 g/mL at 25 °C(lit.)
  • Boiling Point: 149 °C/6 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.604(lit.)
  • PSA: 22.82000
  • LogP: 2.68070
  • Sensitiveness: Air & Moisture Sensitive

Methyl Diphenylphosphinite Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Hazard Level：6.1
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Safety Term：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：2-8°C

Methyl Diphenylphosphinite Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Methyl Diphenylphosphinite Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4020-99-9)二苯基甲氧基膦
Order Number:LE1727108
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4020-99-9)Diphenylmethoxyphosphine
Order Number:sfd21392
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4020-99-9)Methyl Diphenylphosphinite
Order Number:A824980
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):153.0/434.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4020-99-9)二苯基甲氧基膦
LE1727108
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4020-99-9)Diphenylmethoxyphosphine
sfd21392
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email